Cas no 33783-80-1 (Pangelin)

Pangelin structure
Pangelin structure
Product Name:Pangelin
CAS No:33783-80-1
MF:C16H14O5
MW:286.279365062714
CID:314407
PubChem ID:44144315
Update Time:2025-04-19

Pangelin Chemical and Physical Properties

Names and Identifiers

    • 7H-Furo[3,2-g][1]benzopyran-7-one,4-[[(2R)-2-hydroxy-3-methyl-3-buten-1-yl]oxy]-
    • 4-[(2R)-2-hydroxy-3-methylbut-3-enoxy]furo[3,2-g]chromen-7-one
    • 7H-Furo[3,2-g][1]benzopyran-7-one, 4-[(2-hydroxy-3-methyl-3-butenyl)oxy]-,(R)-(+)- (8CI)
    • 7H-Furo[3,2-g][1]benzopyran-7-one,4-[(2-hydroxy-3-methyl-3-butenyl)oxy]-, (R)-
    • 7H-Furo[3,2-g][1]benzopyran-7-one,4-[[(2R)-2-hydroxy-3-methyl-3-butenyl]oxy]- (9CI)
    • Pangelin
    • R-(+)-Pangelin
    • MLS002472950
    • CHEMBL1870203
    • AKOS040760617
    • E87156
    • SMR001397058
    • DTXSID60187447
    • CS-0140178
    • 7H-Furo(3,2-g)(1)benzopyran-7-one, 4-((2-hydroxy-3-methyl-3-butenyl)oxy)-, (R)-
    • HMS2198I04
    • 33783-80-1
    • MS-24080
    • HY-N8131
    • XP163691
    • (R)-4-((2-Hydroxy-3-methylbut-3-en-1-yl)oxy)-7H-furo[3,2-g]chromen-7-one
    • BVMOMQJYQYBMKL-LBPRGKRZSA-N
    • 4-(2-hydroxy-3-methyl-but-3-enoxy)furo[3,2-g]chromen-7-one
    • BVMOMQJYQYBMKL-UHFFFAOYSA-
    • CHEBI:174732
    • 7H-Furo[3,2-g][1]benzopyran-7-one, 4-[(2-hydroxy-3-methyl-3-butenyl)oxy]-
    • 4-[[(S)-2-Hydroxy-3-methyl-3-butenyl]oxy]-7H-furo[3,2-g][1]benzopyran-7-one
    • FS-7354
    • BVMOMQJYQYBMKL-UHFFFAOYSA-N
    • CS-0198370
    • 37551-62-5
    • HY-N9523
    • Gosferol
    • 4-[(2-Hydroxy-3-methyl-3-butenyl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one
    • 4-(2-Hydroxy-3-methylbut-3-enyloxy)-7H-furo[3,2-g]chromen-7-one
    • 4-(2-hydroxy-3-methylbut-3-enoxy)uro[3,2-g]chromen-7-one
    • AKOS040758096
    • InChI=1/C16H14O5/c1-9(2)12(17)8-20-16-10-3-4-15(18)21-14(10)7-13-11(16)5-6-19-13/h3-7,12,17H,1,8H2,2H3
    • FT-0775616
    • 5-[(2-hydroxy-3-methylbut-3-en-1-yl)oxy]-2H-furo[3,2-g]chromen-2-one
    • 7H-Furo[3,2-g][1]benzopyran-7-one, 4-[(2-hydroxy-3-methyl-3-buten-1-yl)oxy]-
    • E88636
    • (R)-Pabulenol
    • 4-(2-hydroxy-3-methylbut-3-enoxy)furo[3,2-g]chromen-7-one
    • 4-{[(2R)-2-hydroxy-3-methylbut-3-en-1-yl]oxy}furo[3,2-g]chromen-7-one
    • DA-76586
    • Inchi: 1S/C16H14O5/c1-9(2)12(17)8-20-16-10-3-4-15(18)21-14(10)7-13-11(16)5-6-19-13/h3-7,12,17H,1,8H2,2H3/t12-/m0/s1
    • InChI Key: BVMOMQJYQYBMKL-LBPRGKRZSA-N
    • SMILES: O(C[C@@H](C(=C)C)O)C1=C2C=CC(=O)OC2=CC2=C1C=CO2

Computed Properties

  • Exact Mass: 286.08412
  • Monoisotopic Mass: 286.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 68.9Ų

Experimental Properties

  • PSA: 68.9

Pangelin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2041-1 mg
Pangelin
33783-80-1
1mg
¥2433.00 2022-02-28
TargetMol Chemicals
TN2041-20 mg
Pangelin
33783-80-1 98%
20mg
¥ 3,990 2023-07-10
TargetMol Chemicals
TN2041-1 mL * 10 mM (in DMSO)
Pangelin
33783-80-1 98%
1 mL * 10 mM (in DMSO)
¥ 1880 2023-09-15
TargetMol Chemicals
TN2041-20mg
Pangelin
33783-80-1
20mg
¥ 3990 2024-07-19
A2B Chem LLC
AG08013-5mg
PANGELIN
33783-80-1 99%
5mg
$585.00 2024-04-20
A2B Chem LLC
AG08013-1mg
PANGELIN
33783-80-1 99%
1mg
$235.00 2024-04-20
TargetMol Chemicals
TN2041-1 ml * 10 mm
Pangelin
33783-80-1
1 ml * 10 mm
¥ 1880 2024-07-19
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent